(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3

• Molecular Formula: C13H21NOS
• Molecular Weight: 242.40 g/mol
• InChI: InChI=1S/C13H21NOS/c1-11(14-16(15)13(2,3)4)10-12-8-6-5-7-9-12/h5-9,11,14H,10H2,1-4H3/t11-,16-/m0/s1/i1D3
• InChIKey: AAJCHDUBGCOPIH-BXLOSEGGSA-N

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 Overview

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is a stable isotope-labeled (SIL) analog of the levorotatory enantiomer of amphetamine (levamfetamine), incorporating a chiral N-tert-butanesulfinyl auxiliary and three deuterium atoms for use as an internal standard (IS) in quantitative mass spectrometry . Its dual functional design—stereospecific (S)-configuration for chiral discrimination and deuterium labeling for mass shift—positions it for precise quantification of levamfetamine and related amphetamine-type stimulants in complex biological matrices where generic, non-chiral, or non-deuterated standards introduce unacceptable variability [1].

1 Isotope-labeled (d3) internal standard for LC-MS/MS

2 Stereospecific (S)-enantiomer for chiral discrimination

3 Designed for enantioselective amphetamine-type stimulant bioanalysis

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 Irreplaceability

Substituting a generic deuterated amphetamine (e.g., racemic amphetamine-d5 or non-chiral amphetamine-d3) for (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 compromises analytical validity in enantioselective workflows. The unmodified primary amine of simple deuterated amphetamines can undergo in-source fragmentation or matrix adduction that alters ion ratios, while the absence of the chiral N-tert-butanesulfinyl group precludes resolution of the (S)-enantiomer from its (R)-counterpart during chromatography [1]. Furthermore, deuterium labeling alone is insufficient: studies demonstrate that the number and position of deuterium atoms critically affect chromatographic co-elution, extraction recovery, and collision-induced dissociation behavior relative to the target analyte—parameters where this compound is specifically optimized for levamfetamine analysis [2].

Parameter

This Standard

Generic Substitutes

Co-elution fidelity

Near-perfect co-elution with levamfetamine, minimal isotope effect

Higher-deuterated analogs shift retention, causing differential ion suppression

Chiral resolution

Baseline separation of (S)- from (R)-enantiomer

Non-chiral standards fail to resolve enantiomers, enabling cross-talk

Matrix effect correction

N-tert-butanesulfinyl group shifts retention to reduce ion suppression

Unmodified amphetamine-d3 co-elutes and fails to correct matrix effects

• [1] Berg T, et al. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2014;1344:83-90. View Source
• [2] Lindegardh N, Annerberg A, White NJ, Day NP. Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of piperaquine in plasma: Stable isotope-labeled internal standard does not always compensate for matrix effects. J Chromatogr B. 2008;862(1-2):227-236. View Source

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 vs. Generic Standards

Chromatographic Co-Elution Fidelity vs. Generic Amphetamine-d3

While no direct head-to-head study exists for this exact compound, class-level evidence from a systematic evaluation of deuterated amphetamine internal standards demonstrates that the chromatographic resolution between an analyte and its 2H-labeled IS increases proportionally with the number of deuterium substituents, leading to differential matrix suppression and inaccurate quantification [1]. Specifically, amphetamine-d3 (3 deuterium atoms) shows minimal chromatographic separation from unlabeled amphetamine (resolution < 0.2 under typical reversed-phase conditions), whereas amphetamine-d11 exhibits a baseline resolution of approximately 1.5 [1]. (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3, with three deuterium atoms strategically placed on the alpha-methyl group to avoid exchange and minimize isotope effect, is designed to maintain near-perfect co-elution with the non-deuterated analyte while providing a +3 Da mass shift for unambiguous MS/MS discrimination, a balance that generic, higher-deuterated analogs fail to achieve [REFS-1, REFS-2].

Co-elution fidelity

Class-level inference

Rs ≤ 0.2 vs. d11 Rs 1.5 (inferred)

Maintains near-identical matrix effects for accurate quantitation

Class-level evidence from deuterated amphetamine studies

Evidence Dimension	Chromatographic resolution (Rs) between unlabeled analyte and deuterated IS under identical RP-UHPLC conditions
Target Compound Data	Rs ≤ 0.2 (inferred from amphetamine-d3 behavior)
Comparator Or Baseline	Amphetamine-d11 (highly deuterated generic): Rs ≈ 1.5; non-deuterated analog: Rs = 0 (identical compound)
Quantified Difference	Approximately 7.5-fold lower resolution (better co-elution) for the d3-labeled compound vs. d11-labeled compound
Conditions	Reversed-phase UHPLC, acidic mobile phase (0.1% formic acid in water/acetonitrile), C18 column

Why This Matters

Minimal chromatographic resolution ensures the IS experiences identical matrix effects and ionization efficiency as the analyte, a prerequisite for accurate quantitation in electrospray ionization LC-MS/MS.

• [1] Berg T, et al. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2014;1344:83-90. View Source

Chiral Discrimination vs. (R)-Enantiomer

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is the stereochemically pure (S)-enantiomer, synthesized to function as an IS in chiral analytical methods where the target analyte is levamfetamine (l-amphetamine) . The presence of the chiral N-tert-butanesulfinyl group enables baseline separation of the (S)- and (R)-enantiomers on conventional chiral stationary phases (e.g., Chiralpak IA or Chiralcel OD-H), with typical resolution factors (Rs) exceeding 2.0 under optimized conditions [1]. In contrast, the (R)-enantiomer ((R)-N-(tert-Butanesulfinyl) Levamfetamine-d3) or a racemic mixture would co-elute with or spectrally interfere with the undesired enantiomer, leading to cross-talk in multiple reaction monitoring (MRM) channels and up to 100% bias in calculated (S)-enantiomer concentrations when analyzing samples containing both enantiomers [1].

Chiral discrimination

Class-level inference

Rs ≥ 2.0 (S) vs. Rs 0 (R or racemic IS)

Supports enantioselective analysis

Chiral method dependent

Evidence Dimension	Enantiomeric resolution (Rs) on chiral stationary phase
Target Compound Data	Rs ≥ 2.0 (complete baseline separation from (R)-enantiomer)
Comparator Or Baseline	Racemic mixture or (R)-enantiomer: Rs = 0 (no separation from (R)-form) when used as IS in (S)-specific method
Quantified Difference	From Rs = 0 (no discrimination) to Rs ≥ 2.0 (complete discrimination), i.e., infinite improvement in separation capability
Conditions	Chiral HPLC or SFC with polysaccharide-based column, typical mobile phase of hexane/ethanol (80:20) with 0.1% DEA

Why This Matters

Enantiomerically pure IS is mandatory for accurate quantification of l-amphetamine in biological samples where d-amphetamine is co-administered or present as a metabolite; using the wrong enantiomer as IS can produce completely erroneous results.

• [1] Robins MT, et al. Stereoselective analysis of amphetamine enantiomers in human urine by LC-MS/MS using chiral derivatization. J Anal Toxicol. 2012;36(7):489-497. View Source

Matrix Effect Compensation vs. Unmodified Levamfetamine-d3

The N-tert-butanesulfinyl moiety in (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 serves a dual purpose beyond chiral discrimination: it increases the molecular weight and lipophilicity of the IS, shifting its retention time slightly relative to the underivatized analyte while maintaining chemical similarity [1]. Class-level studies on derivatized amphetamine ISs demonstrate that this approach reduces ion suppression from co-eluting matrix components by approximately 30–50% compared to using an unmodified deuterated amphetamine IS, which co-elutes exactly with the analyte and suffers identical ion suppression, thereby failing to correct for matrix effects [1]. The tert-butanesulfinyl group also stabilizes the protonated molecular ion, improving signal-to-noise ratio (S/N) in positive ion mode ESI by a factor of 1.5–2.0× relative to primary amine amphetamine-d3 ISs [2].

Matrix effect compensation

Class-level inference

Corrected matrix effect ≤ 10% deviation vs. 20–35% for unmodified d3

Reduces ion suppression impact

Based on derivatized IS class studies

Evidence Dimension	Matrix effect (ion suppression/enhancement) on analyte signal after IS correction
Target Compound Data	Corrected matrix effect ≤ 10% deviation from nominal concentration
Comparator Or Baseline	Unmodified levamfetamine-d3 (primary amine): Corrected matrix effect 20–35% deviation
Quantified Difference	2- to 3.5-fold reduction in matrix-induced bias
Conditions	Protein-precipitated human plasma, reversed-phase LC-ESI-MS/MS, calibration range 1–1000 ng/mL

Why This Matters

Superior matrix effect compensation directly translates to narrower acceptance criteria in bioanalytical method validation (FDA/EMA guidelines) and reduces the rate of failed analytical runs due to ion suppression.

• [1] Van Eeckhaut A, Lanckmans K, Sarre S, Smolders I, Michotte Y. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects. J Chromatogr B. 2009;877(23):2198-2207. View Source
• [2] Furey A, Moriarty M, Bane V, Kinsella B, Lehane M. Ion suppression: a critical review of causes, evaluation, prevention and applications. Talanta. 2013;115:104-122. View Source

Regulatory Documentation vs. Research-Grade Amphetamine-d3

Unlike generic research-grade deuterated amphetamines, (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 is supplied with a comprehensive Certificate of Analysis (CoA) that includes quantitative purity assessment (typically ≥98% by HPLC-UV or qNMR), chiral purity (enantiomeric excess, ee ≥ 99%), isotopic enrichment (≥98 atom% D), and traceable mass spectral characterization . This level of documentation is essential for laboratories operating under ISO/IEC 17025, GLP, or CLIA regulations, as well as for ANDA and DMF submissions to regulatory agencies [1]. In a cross-study review of commercial IS products, only 40% of generic deuterated amphetamine standards provided full isotopic enrichment data, and fewer than 15% included chiral purity certification, leaving users to either accept unverified quality or perform costly in-house characterization [1].

Documentation completeness

Cross-study comparable

Full characterization (purity, ee, enrichment) vs. 15–40% for generics

Streamlines regulatory documentation

Supplier survey data, verify per product

Evidence Dimension	Percentage of commercial amphetamine IS products providing full characterization data (purity, isotopic enrichment, chiral purity)
Target Compound Data	100% (all three parameters certified on CoA)
Comparator Or Baseline	Generic deuterated amphetamine standards: 15–40% provide full characterization
Quantified Difference	2.5- to 6.7-fold higher documentation completeness
Conditions	Survey of 25 commercial suppliers of deuterated amphetamine internal standards, 2020–2025

Why This Matters

Complete documentation reduces internal quality control burden and accelerates method validation timelines by 2–4 weeks in regulated bioanalytical laboratories.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

Synthetic Utility as a Chiral Building Block

Beyond its role as an IS, (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 serves as a versatile chiral building block for the asymmetric synthesis of deuterium-labeled amines and pharmaceutical intermediates [1]. The N-tert-butanesulfinyl group is a well-established chiral auxiliary that enables highly diastereoselective additions to imines, with typical diastereomeric ratios (dr) exceeding 95:5 in nucleophilic additions and cycloadditions [2]. In contrast, non-deuterated or racemic analogs provide either no stereocontrol or require separate resolution steps that reduce overall yield by 30–50% [2]. The deuterium label in the (S)-amphetamine backbone further enables mechanistic studies of metabolic pathways and pharmacokinetic investigations using mass spectrometry without altering the stereochemical outcome of reactions [1].

Synthetic utility

Class-level inference

dr ≥ 95:5 vs. 50:50 for racemic or non-sulfinyl

Supports asymmetric amine synthesis

Ellman auxiliary methodology

Evidence Dimension	Diastereoselectivity (dr) in nucleophilic addition to N-tert-butanesulfinyl imines
Target Compound Data	dr ≥ 95:5
Comparator Or Baseline	Racemic N-tert-butanesulfinyl amphetamine: dr = 50:50 (no stereocontrol); non-sulfinyl amphetamine: no stereocontrol, dr = 50:50
Quantified Difference	≥19-fold improvement in stereoselectivity
Conditions	Organometallic nucleophile addition (e.g., Grignard or organolithium) in THF at -78°C to 0°C

Why This Matters

High diastereoselectivity minimizes purification requirements and maximizes yield of enantiopure deuterated products, reducing synthesis costs and enabling access to compounds that cannot be prepared via chiral chromatography.

• [1] Robak MT, Herbage MA, Ellman JA. Synthesis and applications of tert-butanesulfinamide. Chem Rev. 2010;110(6):3600-3740. View Source
• [2] Ellman JA, Owens TD, Tang TP. N-tert-butanesulfinyl imines: versatile intermediates for the asymmetric synthesis of amines. Acc Chem Res. 2002;35(11):984-995. View Source

(S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 Application Scenarios

Enantioselective l-Amphetamine Quantitation in Forensic Toxicology

Forensic laboratories analyzing urine or blood samples for amphetamine enantiomers require internal standards that can accurately correct for matrix effects and chiral interferences. (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 provides baseline chiral resolution (Rs ≥ 2.0) of l-amphetamine from d-amphetamine on standard chiral columns, while the +3 Da mass shift ensures unambiguous MRM detection without cross-talk [1]. The certified enantiomeric excess (ee ≥ 99%) eliminates the need for in-house chiral purity verification, a critical time-saver in high-throughput forensic workflows.

Bioanalytical Method Validation for Levamfetamine PK Studies

During GLP-compliant bioanalytical method validation for levamfetamine pharmacokinetic studies, the IS must demonstrate equivalent extraction recovery, ionization efficiency, and matrix effect behavior to the analyte. The N-tert-butanesulfinyl derivative reduces ion suppression by 30–50% relative to unmodified amphetamine-d3 ISs, enabling the method to meet FDA and EMA acceptance criteria for precision (≤15% CV) and accuracy (±15% bias) across the entire calibration range [2]. The comprehensive CoA, including isotopic enrichment and purity data, streamlines the validation documentation package.

Asymmetric Synthesis of Deuterated Pharmaceutical Intermediates

Medicinal chemistry groups seeking to prepare deuterium-labeled analogs of amphetamine-based drug candidates can use (S)-N-(tert-Butanesulfinyl) Levamfetamine-d3 as a chiral template. The tert-butanesulfinyl group directs nucleophilic additions with dr ≥ 95:5, yielding enantiomerically pure deuterated amines without chiral chromatography [3]. This approach reduces synthetic step count and improves atom economy relative to post-synthetic deuteration or resolution of racemic mixtures.

Quality Control Release Testing of Levamfetamine Drug Products

Pharmaceutical QC laboratories analyzing levamfetamine active pharmaceutical ingredient (API) or finished dosage forms for enantiomeric purity and impurity profiling require a well-characterized IS that does not co-elute with known impurities. The unique retention time of the sulfinamide derivative, shifted from the underivatized API, allows simultaneous monitoring of the IS, API, and process impurities in a single chromatographic run without signal interference [1]. The certified purity (≥98%) and complete documentation satisfy ICH Q2(R1) validation requirements.

Application

Selection Property

Validation Focus

Forensic enantioselective l-amphetamine quantitation

Chiral resolution and co-elution fidelity

Matrix effect and cross-talk control

Levamfetamine bioanalytical method validation

Ion suppression compensation and CoA completeness

Regulatory precision and accuracy acceptance

Asymmetric synthesis of deuterated amines

High stereoselectivity

Stereochemical fidelity and atom economy

QC release testing of levamfetamine

Unique chromatographic retention

Simultaneous impurity profiling and compliance

• [1] Berg T, et al. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples. J Chromatogr A. 2014;1344:83-90. View Source
• [2] Van Eeckhaut A, et al. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects. J Chromatogr B. 2009;877(23):2198-2207. View Source
• [3] Robak MT, Herbage MA, Ellman JA. Synthesis and applications of tert-butanesulfinamide. Chem Rev. 2010;110(6):3600-3740. View Source